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Compound of Interest

Compound Name: Texas Red

CAS No.: 82354-19-6

Cat. No.: B611076

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Texas Red, a commonly used red

fluorescent dye. By adhering to these procedural steps, laboratories can maintain a safe

environment and comply with waste disposal regulations.

Immediate Safety and Handling
Before beginning any procedure that involves Texas Red, it is crucial to be aware of its

potential hazards and to take appropriate safety precautions. While some safety data sheets

(SDS) may classify it as non-hazardous under specific regulations, others indicate that it is

potentially harmful and its toxicological properties have not been fully investigated.[1][2]

Therefore, a cautious approach is always recommended.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Texas
Red powder or solutions. This includes:

Gloves: Nitrile or latex gloves to prevent skin contact.
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Eye Protection: Safety glasses or goggles to protect from splashes.

Lab Coat: To protect clothing and skin.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. If irritation

persists, seek medical attention.[1][2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, ensuring to flush

under the eyelids. Seek medical advice.[2]

Inhalation: Move to fresh air. If breathing difficulties occur, seek medical attention.

Ingestion: If swallowed, wash out the mouth with water if the person is conscious. Seek

immediate medical advice.

Waste Characterization and Segregation
Proper disposal begins with correctly identifying and segregating waste. Texas Red waste

should be treated as chemical waste. Depending on the experimental context, it may also be

considered biohazardous waste if it comes into contact with biological materials.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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The following step-by-step guide outlines the proper disposal procedures for different forms of

Texas Red waste.

Solid Waste Disposal (Non-Biohazardous)
Collection: Carefully collect all solid waste contaminated with Texas Red, such as unused

powder, contaminated gloves, and pipette tips.

Containment: Place the collected solid waste into a designated, durable, and leak-proof

container with a secure lid.

Labeling: Clearly label the container with "Hazardous Waste," the name "Texas Red," and

the date of accumulation.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from general lab traffic.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste management service.

Liquid Waste Disposal (Non-Biohazardous)
Collection: Collect all liquid waste containing Texas Red in a dedicated, leak-proof container.

pH Neutralization (if applicable): If the waste is acidic or basic, neutralize it to a pH between

6.0 and 9.0 before collection, if it is safe to do so and does not create additional hazards.

Containment: Ensure the container is compatible with the chemical nature of the waste and

is securely sealed.

Labeling: Label the container with "Hazardous Waste," the contents (e.g., "Texas Red in

aqueous buffer"), and the accumulation start date.

Storage: Store in a secondary containment bin within a designated hazardous waste storage

area.

Disposal: Contact your institution's EHS for collection and disposal.
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Biohazardous Waste Disposal
If Texas Red is used in experiments involving biological materials, the waste must be handled

as biohazardous.

Segregation: At the point of generation, separate biohazardous waste from other waste

streams.

Containment:

Solids: Place non-sharp, contaminated items (e.g., petri dishes, gloves) into a red

biohazard bag.

Liquids: Liquid biohazardous waste may require disinfection with an appropriate agent like

bleach before disposal down the sanitary sewer, in accordance with institutional

guidelines. Never autoclave bleach-treated liquids.

Sharps: Dispose of all contaminated sharps (needles, slides, scalpels) in a designated,

puncture-resistant sharps container.

Treatment and Disposal: Biohazardous waste in Texas must be treated to reduce its harmful

properties before final disposal. This is typically done by autoclaving or incineration,

managed by your institution or a licensed medical waste disposal company.

Experimental Workflow for Waste Disposal

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Texas Red waste.

Key Regulatory Considerations in Texas
In Texas, the Texas Commission on Environmental Quality (TCEQ) and the Department of

State Health Services (DSHS) regulate chemical and medical waste. Key requirements include

proper waste segregation, labeling, and cradle-to-grave tracking of hazardous waste. It is the

responsibility of the waste generator (the laboratory) to ensure that all waste is managed and

disposed of in compliance with these regulations.

By implementing these procedures, laboratories can ensure the safe handling and proper

disposal of Texas Red, protecting both personnel and the environment. Always consult your

institution's specific safety and disposal guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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